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Compound of Interest

Compound Name: Ovatine

Cat. No.: B12794317 Get Quote

Despite its defined chemical structure, the natural product Ovatine, with the molecular formula

C24H35NO3, remains a molecule with a notable absence of in-depth scientific investigation in

publicly accessible literature. This technical overview serves to consolidate the known

information about Ovatine while highlighting the current void in experimental data regarding its

biological activities, mechanisms of action, and potential therapeutic applications.

Chemical and Physical Properties
Ovatine is cataloged with the Chemical Abstracts Service (CAS) number 68719-14-2.[1][2] Its

molecular formula is C24H35NO3, corresponding to a molecular weight of 385.5 g/mol .[1][2][3]

The compound is a natural product found in the plant species Garrya lindheimeri.[1] The

International Union of Pure and Applied Chemistry (IUPAC) name for Ovatine is (12-methyl-6-

methylidene-17-oxa-14-azahexacyclo[10.6.3.1⁵,⁸.0¹,¹¹.0²,⁸.0¹⁴,¹⁸]docosan-7-yl) acetate.[1][3]
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Property Value Source

Molecular Formula C24H35NO3 [1][2][3]

Molecular Weight 385.5 g/mol [1][3]

CAS Number 68719-14-2 [1][2][3]

IUPAC Name

(12-methyl-6-methylidene-17-

oxa-14-

azahexacyclo[10.6.3.1⁵,⁸.0¹,¹¹.

0²,⁸.0¹⁴,¹⁸]docosan-7-yl)

acetate

[1][3]

Natural Source Garrya lindheimeri [1]

Distinction from Ovatodiolide
It is critical to distinguish Ovatine from another similarly named natural product, Ovatodiolide.

Ovatodiolide is a macrocyclic diterpenoid with a distinct molecular formula and a significant

body of research detailing its pharmacological activities. Studies on Ovatodiolide have explored

its anti-tumor, anti-fibrotic, antiviral, antibacterial, and anti-inflammatory properties, elucidating

its effects on various signaling pathways such as NF-κB/MMP-9, JAK2/STAT3,

PI3K/AKT/mTOR, and Wnt/β-catenin.[4] This extensive research contrasts sharply with the lack

of available data for Ovatine (C24H35NO3).

Current Status of Research
A comprehensive search of scientific databases and literature reveals a significant gap in the

study of Ovatine. There are no publicly available studies that provide quantitative data on its

biological effects, detailed experimental protocols for its investigation, or analyses of its

potential signaling pathways. Consequently, the core requirements for an in-depth technical

guide, including data tables of biological activity, experimental methodologies, and

visualizations of molecular interactions, cannot be fulfilled at this time.

Future Directions
The unique hexacyclic structure of Ovatine containing both oxygen and nitrogen heteroatoms

suggests the potential for interesting biological activity.[1] However, without dedicated scientific
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inquiry, its pharmacological profile remains unknown. Future research efforts would need to

focus on the following areas to build a foundational understanding of this molecule:

Isolation and Purification: Development of robust protocols for the extraction and purification

of Ovatine from Garrya lindheimeri in sufficient quantities for experimental studies.

In Vitro Screening: A broad panel of in vitro assays to screen for potential biological activities,

such as antimicrobial, anticancer, anti-inflammatory, or neuroprotective effects.

Mechanism of Action Studies: Should initial screenings reveal significant activity, subsequent

studies would be necessary to identify the molecular targets and signaling pathways

modulated by Ovatine.

Synthesis: Elucidation of a synthetic route to produce Ovatine and its analogs to enable

structure-activity relationship (SAR) studies and further biological evaluation.

Logical Workflow for Future Ovatine Research
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Caption: Proposed workflow for the future scientific investigation of Ovatine.

In conclusion, Ovatine (C24H35NO3) represents an underexplored natural product. The

information available is currently limited to its basic chemical identity. The scientific community

awaits foundational research to uncover any potential biological activities and therapeutic

applications for this molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12794317?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s13287622
https://www.chembk.com/en/chem/Ovatine
https://pubchem.ncbi.nlm.nih.gov/compound/Ovatine
https://pubmed.ncbi.nlm.nih.gov/40912278/
https://pubmed.ncbi.nlm.nih.gov/40912278/
https://www.benchchem.com/product/b12794317#ovatine-molecular-formula-c24h35no3-studies
https://www.benchchem.com/product/b12794317#ovatine-molecular-formula-c24h35no3-studies
https://www.benchchem.com/product/b12794317#ovatine-molecular-formula-c24h35no3-studies
https://www.benchchem.com/product/b12794317#ovatine-molecular-formula-c24h35no3-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12794317?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12794317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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